(R)-N-(piperidin-3-yl)benzamide

• IUPAC Name: N-[(3R)-piperidin-3-yl]benzamide
• InChI: InChI=1S/C12H16N2O/c15-12(10-5-2-1-3-6-10)14-11-7-4-8-13-9-11/h1-3,5-6,11,13H,4,7-9H2,(H,14,15)/t11-/m1/s1
• InChI Key: ZFLKDMGBVZHBAC-LLVKDONJSA-N
• Canonical SMILES: C1CC(CNC1)NC(=O)C2=CC=CC=C2
• Isomeric SMILES: C1C[C@H](CNC1)NC(=O)C2=CC=CC=C2
• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• CAS No.: 1062136-14-4

Description

“®-N-(piperidin-3-yl)benzamide” is a chemical compound with the molecular formula C12H16N2O. It is also known as “®-3-(piperidin-3-yl)benzamide” and "®-3-(piperidin-3-yl)benzamide hydrochloride".

Scientific Research Applications

Metal Complexes and Antibacterial Activity

• A study by (Khatiwora et al., 2013) synthesized metal complexes of new benzamides, including derivatives related to (R)-N-(piperidin-3-yl)benzamide. These complexes showed promising antibacterial activity against strains like E. coli and S. aureus.

Anti-acetylcholinesterase Activity

• (Sugimoto et al., 1990) explored the synthesis of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives for anti-acetylcholinesterase activity. Some derivatives showed significant potency, suggesting potential in treating diseases like Alzheimer’s.

Inhibitors of Presynaptic Choline Transporter

• Research by (Bollinger et al., 2015) focused on synthesizing 4-methoxy-3-(piperidin-4-yl) benzamides as inhibitors of the presynaptic choline transporter, a target for neurological disorders.

Anti-Fatigue Effects

• A study by (Wu et al., 2014) synthesized benzamide derivatives that showed significant anti-fatigue effects in animal models, pointing to potential applications in enhancing physical endurance.

Serotonin 4 Receptor Agonist

• (Sonda et al., 2003) investigated benzamide derivatives as potent serotonin 4 receptor agonists, implying their potential use in gastrointestinal motility disorders.

Pharmacokinetics in Cancer Treatment

• Research by (Teffera et al., 2013) involved benzamide derivatives as anaplastic lymphoma kinase inhibitors, focusing on their pharmacokinetics for cancer treatment.

Interaction with CB1 Cannabinoid Receptor

• A study by (Shim et al., 2002) explored the molecular interaction of a specific benzamide derivative with the CB1 cannabinoid receptor, suggesting applications in the modulation of cannabinoid receptors.

Novel Non-Peptide CCR5 Antagonist

• (Cheng De-ju, 2014) synthesized N-allyl-3-chloro-N-(piperidin-4-yl)benzamide, a non-peptide CCR5 antagonist, which may have implications in HIV treatment.

δ-Opioid Receptor Agonists for CNS Indications

• (Dantzman et al., 2012) described the synthesis of 4-piperidin-4-ylidenemethyl-benzamide δ-opioid receptor agonists, indicating their potential in treating central nervous system disorders.

MCH-R1 Antagonists for Obesity Treatment

• (Kim et al., 2006) identified substituted 4-aminopiperidines as potent MCH-R1 antagonists, suggesting their use in obesity treatment.

Future Directions

A study on “1-(Piperidin-3-yl)thymine amides” as inhibitors of Mycobacterium tuberculosis TMPK (MtbTMPK) suggests potential avenues for future modifications. This could potentially be relevant to “®-N-(piperidin-3-yl)benzamide”, given the structural similarity.